Cas no 1805076-29-2 (6-Amino-2,5-dinitropyridine)

• Product Name: 6-Amino-2,5-dinitropyridine
• CAS No: 1805076-29-2
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4899456
• Update Time: 2025-05-27

6-Amino-2,5-dinitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-2,5-DINITROPYRIDINE
• 3,6-Dinitropyridin-2-amine
• 2-Amino-3,6-dinitropyridine
• 6-Amino-2,5-dinitropyridine

• Inchi： 1S/C5H4N4O4/c6-5-3(8(10)11)1-2-4(7-5)9(12)13/h1-2H,(H2,6,7)
• InChI Key： OKBGKXVHXMWWRP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C([N+](=O)[O-])N=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-Amino-2,5-dinitropyridine

Comprehensive Analysis of 6-Amino-2,5-dinitropyridine (CAS No. 1805076-29-2): Properties, Applications, and Industry Insights

6-Amino-2,5-dinitropyridine (CAS No. 1805076-29-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in advanced material science and pharmaceutical research. As a derivative of pyridine, this compound features both amino and nitro functional groups, which contribute to its distinctive reactivity and versatility. Researchers and industry professionals frequently search for terms like "6-Amino-2,5-dinitropyridine synthesis", "CAS 1805076-29-2 applications", and "nitropyridine derivatives", reflecting growing interest in its practical uses.

The molecular formula of 6-Amino-2,5-dinitropyridine is C₅H₄N₄O₄, with a molecular weight of 184.11 g/mol. Its crystalline structure and solubility profile make it particularly valuable in heterocyclic chemistry. Recent studies have explored its role as a precursor for high-performance polymers and electronic materials, aligning with the current industry focus on sustainable and functional materials. Questions such as "How to purify 6-Amino-2,5-dinitropyridine?" and "Stability of nitropyridine compounds" are commonly addressed in technical forums, highlighting practical challenges in handling this compound.

From an industrial perspective, 6-Amino-2,5-dinitropyridine has shown promise in the development of agrochemical intermediates and dye precursors. Its nitro groups enable selective reduction reactions, a feature exploited in catalytic processes. The compound's thermal stability (decomposition temperature >200°C) also makes it suitable for high-temperature applications. Environmental considerations, such as "biodegradability of pyridine derivatives" and "green synthesis routes for CAS 1805076-29-2", reflect contemporary sustainability trends in chemical manufacturing.

Analytical characterization of CAS 1805076-29-2 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Recent advancements in computational chemistry have enabled better prediction of its reactivity patterns, addressing search queries like "DFT studies on 6-Amino-2,5-dinitropyridine". The compound's electron-deficient pyridine ring system interacts uniquely with various reagents, making it a subject of ongoing mechanistic studies.

In pharmaceutical contexts, researchers are investigating 6-Amino-2,5-dinitropyridine as a potential building block for nitrogen-rich heterocycles with biological activity. While not directly therapeutic, its structural motifs appear in compounds targeting specific enzymatic pathways. This aligns with frequent searches for "medicinal chemistry applications of nitropyridines" and "SAR studies of amino-dinitropyridine derivatives" in academic literature.

Supply chain dynamics for CAS 1805076-29-2 reflect broader chemical industry trends, with emphasis on quality control protocols and regulatory compliance. Manufacturers often address customer concerns about "batch-to-batch consistency" and "spectroscopic purity standards" through rigorous analytical documentation. The compound's shelf life and storage conditions (typically under inert atmosphere at 2-8°C) are also frequent topics in technical datasheets.

Emerging research directions include exploring 6-Amino-2,5-dinitropyridine's potential in coordination chemistry as a ligand for transition metals. Its ability to form stable complexes with metals like palladium and copper has implications for catalytic systems. These developments respond to industry searches for "novel N-donor ligands" and "metal-organic frameworks from nitropyridines", demonstrating the compound's relevance in cutting-edge applications.

From a safety standpoint, proper handling of 6-Amino-2,5-dinitropyridine requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment (PPE) and first aid measures, addressing common queries about "occupational exposure limits" and "waste disposal methods" for nitroaromatic compounds. These considerations are particularly important given increasing regulatory focus on workplace safety in chemical industries.

The global market for CAS 1805076-29-2 continues to evolve, with suppliers offering customized solutions ranging from milligram-scale research quantities to kilogram-scale production. Pricing trends often correlate with raw material availability and synthetic route optimization—topics frequently searched as "cost-effective synthesis of 6-Amino-2,5-dinitropyridine". Recent patents disclose improved preparation methods, indicating ongoing innovation in its commercial production.

Looking ahead, 6-Amino-2,5-dinitropyridine is poised to maintain its niche importance in specialty chemistry. Its dual functionality as both an electron acceptor (via nitro groups) and donor (through the amino group) creates unique opportunities in materials design and molecular engineering. As research continues to uncover new applications, this compound will likely remain a subject of both academic interest and industrial relevance in the coming decade.